Cas no 13472-61-2 (5-Iodo-2-Methoxypyridine)

• Product Name: 5-Iodo-2-Methoxypyridine
• CAS No: 13472-61-2
• MF: C₆H₆INO
• MW: 235.022413730621
• MDL: MFCD07781180
• CID: 87004
• PubChem ID: 23423786
• Update Time: 2025-10-27

5-Iodo-2-Methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxypyridine
• 2-Methoxy-5-Iodopyridine
• Pyridine, 5-iodo-2-methoxy-
• Pyridine,5-iodo-2-methoxy-
• PubChem6606
• 5-iodanyl-2-methoxy-pyridine
• NTXRNCUPGYOZCN-UHFFFAOYSA-N
• 6238AA
• BC228888
• I0925
• ST24044798
• A806832
• 5-Iodo-2-Methoxypyridine

• MDL： MFCD07781180
• Inchi： 1S/C6H6INO/c1-9-6-3-2-5(7)4-8-6/h2-4H,1H3
• InChI Key： NTXRNCUPGYOZCN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)OC

Computed Properties

• Exact Mass: 234.94900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.825
• Boiling Point: 74°C/5.3mmHg(lit.)
• Flash Point: 97 ºC
• Refractive Index: 1.6060 to 1.6100
• PSA: 22.12000
• LogP: 1.69480
• Sensitiveness: Light Sensitive

5-Iodo-2-Methoxypyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Iodo-2-Methoxypyridine

5-Iodo-2-Methoxypyridine: A Comprehensive Overview

5-Iodo-2-Methoxypyridine, also known by its CAS number 13472-61-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with an iodine atom at the 5-position and a methoxy group at the 2-position. Its unique structure endows it with distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 5-Iodo-2-Methoxypyridine typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the iodine atom at the 5-position, while maintaining the methoxy group's stability. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

In terms of applications, 5-Iodo-2-Methoxypyridine has shown promise in drug discovery efforts. Its ability to act as a building block in medicinal chemistry has been leveraged to design bioactive molecules targeting various diseases. For example, studies have demonstrated that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. The iodine substituent plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism, which are critical for drug efficacy.

Beyond pharmacology, 5-Iodo-2-Methoxypyridine has also found applications in materials science. Its electron-withdrawing groups make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Recent research has highlighted its potential as a component in organic field-effect transistors (OFETs), where it contributes to improved charge transport properties. This application underscores the versatility of the compound across diverse scientific domains.

The toxicity and environmental impact of 5-Iodo-2-Methoxypyridine have been subjects of recent investigations. Studies indicate that while the compound exhibits moderate cytotoxicity under certain conditions, its environmental persistence is relatively low due to its susceptibility to biodegradation. These findings are essential for guiding safe handling practices and regulatory considerations.

In conclusion, 5-Iodo-2-Methoxypyridine, with its CAS number 13472-61-2, stands as a multifaceted compound with significant implications across various scientific disciplines. From its synthesis and characterization to its applications in drug discovery and materials science, this molecule continues to be a focal point for researchers seeking innovative solutions. As ongoing studies unravel new facets of its properties and potential uses, it is poised to make even greater contributions to scientific advancement.